Cas no 2021249-06-7 (2-ethyl-4,4-difluorobutane-1-sulfonyl chloride)

• Product Name: 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride
• CAS No: 2021249-06-7
• MF: C₆H₁₁ClF₂O₂S
• MW: 220.665147066116
• CID: 4633719
• PubChem ID: 137698809
• Update Time: 2025-08-04

2-ethyl-4,4-difluorobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride

• Inchi： 1S/C6H11ClF2O2S/c1-2-5(3-6(8)9)4-12(7,10)11/h5-6H,2-4H2,1H3
• InChI Key： JLIRHVSKZNPEMY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(CC)CC(F)F

Additional information on 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride

Professional Introduction to 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride (CAS No: 2021249-06-7)

2-ethyl-4,4-difluorobutane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2021249-06-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This sulfonyl chloride derivative exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both ethyl and difluorobutyl groups, along with the sulfonyl chloride functional group, imparts distinct reactivity and stability characteristics that are highly advantageous in medicinal chemistry applications.

The compound's structure, featuring a sulfonyl chloride moiety at the 1-position of a 2-ethyl-4,4-difluorobutane backbone, positions it as a versatile building block for the development of novel therapeutic agents. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into molecular frameworks. This reactivity is particularly useful in the construction of complex heterocyclic compounds, which are prevalent in modern drug discovery efforts.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride derivative leverages these benefits by incorporating difluorine atoms into its structure. These fluorine atoms can influence electronic properties, thereby modulating the reactivity and selectivity of sulfonamide-based drug candidates. Such modifications have been extensively explored in the design of protease inhibitors, kinase inhibitors, and other targeted therapeutics.

One of the most compelling applications of 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride lies in its role as a key intermediate in the synthesis of sulfonamides. Sulfonamides are a vast class of heterocyclic compounds that have demonstrated efficacy across a wide spectrum of diseases, including infectious diseases, cancer, and inflammatory disorders. The sulfonyl chloride group serves as an excellent leaving group, enabling the formation of stable sulfonamide bonds through nucleophilic aromatic substitution or aliphatic substitution reactions. This versatility has made sulfonamides indispensable tools in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the sulfonyl position, expanding the chemical space available for drug discovery. Additionally, palladium-catalyzed coupling reactions have enabled the formation of biaryl sulfonamides, which often exhibit superior pharmacological properties. These innovations underscore the compound's significance as a synthetic intermediate.

The influence of fluorine atoms on biological activity is another critical aspect that makes 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride a compelling candidate for pharmaceutical development. Fluorine substitution can enhance binding interactions with biological targets by increasing lipophilicity and improving metabolic resistance. Furthermore, fluorine atoms can influence conformational preferences and electronic distributions within molecules, leading to altered pharmacokinetic profiles. These effects have been systematically studied in various drug candidates, demonstrating that fluorinated sulfonamides often exhibit improved efficacy and reduced toxicity.

In clinical research settings, derivatives of 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride have been investigated for their potential as antiviral and anticancer agents. The ability to rapidly modify sulfonamide cores allows researchers to fine-tune molecular properties to achieve optimal biological activity. For example, studies have shown that certain fluorinated sulfonamides exhibit potent inhibition against viral proteases and kinases by disrupting critical enzyme-substrate interactions. Such findings highlight the compound's relevance in addressing emerging therapeutic challenges.

The synthesis of 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Typically, it involves the sulfonylation of 2-butene derivatives followed by chlorination under controlled conditions. Advanced techniques such as flow chemistry have been explored to optimize these reactions while minimizing byproduct formation. These synthetic strategies are essential for ensuring that researchers have access to high-quality starting materials for further derivatization.

The growing interest in fluorinated compounds has also spurred innovation in analytical methodologies for characterizing derivatives of 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm structural integrity and purity. Additionally, computational methods like molecular modeling have been used to predict how fluorine substitution will influence molecular interactions with biological targets.

Future directions in research involving 2-ethyl-4,4-difluorobutane-1-sulfonyl chloride may focus on exploring its potential in drug repurposing efforts. By leveraging existing knowledge about sulfonamide bioactivity combined with novel fluorination strategies, researchers may uncover new therapeutic applications for this compound and its derivatives. Furthermore，the integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of promising candidates derived from this scaffold.

In conclusion,2-ethyl - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---butane-- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---chloride (CAS No: 2021249---06---7) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features， coupled with its reactivity， make it an invaluable intermediate for synthesizing biologically active molecules。 The incorporation of fluorine atoms enhances its utility， providing advantages such as improved metabolic stability and altered pharmacokinetic profiles。 As research continues to evolve， this compound is poised to play an increasingly important role in developing next-generation therapeutics。